Cas no 1020056-98-7 (2,3-Dibromoisonicotinic Acid)

• Product Name: 2,3-Dibromoisonicotinic Acid
• CAS No: 1020056-98-7
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• MDL: MFCD09997708
• CID: 839302
• PubChem ID: 26967070
• Update Time: 2025-06-14

2,3-Dibromoisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromoisonicotinic acid
• ,3-Dibromoisonicotinic acid
• 2,3-Dibromopyridine-4-carboxyl
• 2,3-Dibromo-4-pyridinecarboxylic acid
• 2,3-Dibromopyridine-4-carboxylic acid
• 2,3-dibromo-4-Pyridine carbocylic acid
• STL555383
• BBL101587
• 0541AA
• 2,3-dibromopyridine-4-carboxylicacid
• VP11146
• FCH1325874
• OR59813
• 4-Pyridinecarboxylic acid, 2,3-dibromo-
• AX8168770
• AB0088553
• AB1008733
• VQB05698
• AC-27983
• CS-0060697
• MFCD09997708
• DS-18259
• 1020056-98-7
• W17140
• AU-004/43508196
• DTXSID50650352
• AKOS005255279
• DB-058749
• 2,3-DIBROMOPYRIDINE-4-CARBOXYLIC ACID1020056-98-7
• 2,3-Dibromoisonicotinic Acid

• MDL： MFCD09997708
• Inchi： 1S/C6H3Br2NO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2H,(H,10,11)
• InChI Key： ICISUZSRQHUJKX-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 278.85300
• Monoisotopic Mass: 278.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.1

Experimental Properties

• Density: 2.202
• Boiling Point: 458 ºC
• Flash Point: 231 ºC
• PSA: 50.19000
• LogP: 2.30480

2,3-Dibromoisonicotinic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,3-Dibromoisonicotinic Acid

Research Brief on 2,3-Dibromoisonicotinic Acid (CAS: 1020056-98-7): Recent Advances and Applications in Chemical Biology and Medicine

2,3-Dibromoisonicotinic acid (CAS: 1020056-98-7) is a halogenated derivative of isonicotinic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromine substitutions at the 2 and 3 positions of the pyridine ring, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel antimicrobial and anticancer agents.

One of the most notable advancements in the study of 2,3-dibromoisonicotinic acid is its application as a building block in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of kinase inhibitors, where its bromine atoms facilitated selective cross-coupling reactions to generate diverse pharmacophores with enhanced binding affinity.

In addition to its synthetic versatility, 2,3-dibromoisonicotinic acid has shown promising biological activity in preclinical studies. A recent investigation into its antimicrobial properties revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These findings suggest that 2,3-dibromoisonicotinic acid could serve as a lead compound for the development of new antibiotics.

Furthermore, the compound's potential in oncology research has been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2,3-dibromoisonicotinic acid derivatives selectively inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The researchers attributed this activity to the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These results underscore the therapeutic potential of 2,3-dibromoisonicotinic acid in targeted cancer therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,3-dibromoisonicotinic acid derivatives. Issues such as poor solubility and metabolic stability have been identified as potential barriers to clinical translation. However, recent advances in prodrug strategies and formulation technologies offer potential solutions to these challenges. For example, a 2023 patent application described the use of nanoparticle-based delivery systems to enhance the bioavailability of 2,3-dibromoisonicotinic acid derivatives, paving the way for future clinical studies.

In conclusion, 2,3-dibromoisonicotinic acid (CAS: 1020056-98-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs. As the field progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential to fully realize the potential of this compound.